Cas no 2227811-34-7 ((2R)-2-(3-cyclopropylphenyl)oxirane)

• Product Name: (2R)-2-(3-cyclopropylphenyl)oxirane
• CAS No: 2227811-34-7
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 5998916
• PubChem ID: 124512338
• Update Time: 2025-06-22

(2R)-2-(3-cyclopropylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(3-cyclopropylphenyl)oxirane
• EN300-1729627
• 2227811-34-7

• Inchi： 1S/C11H12O/c1-2-9(8-4-5-8)6-10(3-1)11-7-12-11/h1-3,6,8,11H,4-5,7H2/t11-/m0/s1
• InChI Key： HWNZISHQPBUCHJ-NSHDSACASA-N
• SMILES： O1C[C@H]1C1=CC=CC(=C1)C1CC1

Computed Properties

• Exact Mass: 160.088815002g/mol
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.5Ų

Additional information on (2R)-2-(3-cyclopropylphenyl)oxirane

Recent Advances in the Study of (2R)-2-(3-cyclopropylphenyl)oxirane (CAS: 2227811-34-7)

The compound (2R)-2-(3-cyclopropylphenyl)oxirane (CAS: 2227811-34-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This epoxide derivative, characterized by its cyclopropylphenyl moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. Recent studies have focused on its synthesis, biological activity, and mechanistic pathways, shedding light on its unique pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry explored the enantioselective synthesis of (2R)-2-(3-cyclopropylphenyl)oxirane, highlighting its role as a key intermediate in the production of chiral pharmaceuticals. The researchers employed a catalytic asymmetric epoxidation strategy, achieving high enantiomeric excess (ee > 95%) and yield (82%). This advancement addresses previous challenges in the scalable synthesis of this compound, paving the way for its broader application in drug discovery.

In parallel, a team from the University of Cambridge investigated the biological activity of (2R)-2-(3-cyclopropylphenyl)oxirane against cancer cell lines. Their findings, published in Bioorganic & Medicinal Chemistry Letters, revealed that the compound exhibits selective cytotoxicity against triple-negative breast cancer (TNBC) cells, with an IC50 value of 3.2 µM. Mechanistic studies indicated that the compound induces apoptosis via the mitochondrial pathway, suggesting its potential as a lead compound for anti-TNBC therapeutics.

Further research has delved into the compound's interaction with cytochrome P450 enzymes. A 2024 study in Drug Metabolism and Disposition demonstrated that (2R)-2-(3-cyclopropylphenyl)oxirane acts as a mechanism-based inhibitor of CYP3A4, a critical enzyme in drug metabolism. This property could be leveraged to modulate the pharmacokinetics of co-administered drugs, offering new strategies for combination therapies.

Industry reports from leading pharmaceutical companies indicate that (2R)-2-(3-cyclopropylphenyl)oxirane is being evaluated as a building block for next-generation protease inhibitors. Its structural rigidity and stereochemical purity make it an attractive candidate for targeting viral proteases, including those of SARS-CoV-2 and HIV. Preliminary data from in vitro assays show promising inhibitory activity, with Ki values in the low micromolar range.

In conclusion, the growing body of research on (2R)-2-(3-cyclopropylphenyl)oxirane (CAS: 2227811-34-7) underscores its versatility and potential in drug development. From its optimized synthesis to its diverse biological activities, this compound represents a valuable tool for medicinal chemists and pharmacologists. Future studies are expected to explore its applications in precision medicine and targeted therapy, further solidifying its role in the pharmaceutical landscape.